molecular formula C8H10O3S B8298899 3-Methoxy-4,5-dimethyl-2-thiophenecarboxylic acid

3-Methoxy-4,5-dimethyl-2-thiophenecarboxylic acid

Cat. No.: B8298899
M. Wt: 186.23 g/mol
InChI Key: WSHWKCQZDNZGFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-4,5-dimethyl-2-thiophenecarboxylic acid is a useful research compound. Its molecular formula is C8H10O3S and its molecular weight is 186.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10O3S

Molecular Weight

186.23 g/mol

IUPAC Name

3-methoxy-4,5-dimethylthiophene-2-carboxylic acid

InChI

InChI=1S/C8H10O3S/c1-4-5(2)12-7(8(9)10)6(4)11-3/h1-3H3,(H,9,10)

InChI Key

WSHWKCQZDNZGFV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=C1OC)C(=O)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 4,5-dimethyl-3-methoxythiophene-2-carboxylate (34 g) was heated under reflux in 1M sodium hydroxide solution (500 ml) for 1 hour. After cooling the mixture was acidified with concentrated hydrochloric acid to pH4. The solid was filtered, washed with water and dried, m.p. 142°-143° C.
Name
Methyl 4,5-dimethyl-3-methoxythiophene-2-carboxylate
Quantity
34 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Three

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